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Compound of Interest

Compound Name: G-5758

Cat. No.: B15134854

Get Quote

For researchers, scientists, and drug development professionals utilizing G-5758, a selective

IRE1α inhibitor, adherence to proper disposal protocols is paramount for laboratory safety and

environmental stewardship. This guide furnishes essential safety and logistical information,

including operational and disposal plans, to directly address procedural questions regarding the

handling and disposal of this research-use-only compound. In the absence of a publicly

available, specific Safety Data Sheet (SDS) for G-5758, this document outlines procedures

based on general best practices for the disposal of potent, solid, non-volatile chemical

compounds. All procedures must be executed in strict accordance with institutional, local, state,

and federal regulations.

G-5758 Quantitative Data Summary
The following table summarizes key quantitative data for G-5758, compiled for easy reference

and comparison.
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Property Value Source

CAS Number 2413455-99-7 [1][2]

Molecular Weight 588.58 g/mol [3]

IC50 (IRE1α, HTRF binding

assay)
0.27 nM [3]

IC50 (IRE1α-RNase) 4.3 nM [3]

IC50 (XBP1s luciferase

reporter)
38 nM [1][3]

Solubility in DMSO 10 mM [3]

Storage (Solid Powder)
-20°C for 12 months; 4°C for 6

months
[3]

Storage (In Solvent)
-80°C for 6 months; -20°C for 6

months
[3]

Experimental Protocol: General Disposal and
Decontamination
The following generalized protocol is provided for the disposal of G-5758. This protocol should

be adapted to align with your institution's specific safety guidelines and regulatory

requirements.

1. Personal Protective Equipment (PPE) Requirements:

Gloves: Wear nitrile or other chemically resistant gloves at all times.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of aerosolization, a properly fitted respirator may be

necessary. Consult your institution's Environmental Health and Safety (EHS) office for

specific guidance.
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2. Disposal of Unused Solid G-5758:

Do not dispose of solid G-5758 in standard trash or down the drain.

Collect all waste G-5758 powder in a clearly labeled, sealed container. The label should

include the chemical name ("G-5758"), CAS number (2413455-99-7), and any known hazard

information.

Store the waste container in a designated, secure area for chemical waste pickup.

Contact your institution's EHS office to arrange for proper disposal by a licensed hazardous

waste contractor.

3. Disposal of G-5758 Solutions:

Aqueous Solutions: Due to the nature of this compound, disposal down the sanitary sewer is

not recommended. Collect all aqueous solutions containing G-5758 in a labeled, sealed

waste container.

Organic Solvent Solutions: Solutions of G-5758 in organic solvents (e.g., DMSO) must be

collected in a designated, labeled hazardous waste container for flammable or organic

waste.

Never mix incompatible waste streams.

4. Decontamination of Labware and Surfaces:

Glassware and Equipment: Reusable glassware and equipment should be decontaminated

by rinsing with an appropriate solvent (e.g., ethanol or acetone) to remove residual G-5758.

Collect the rinsate as hazardous waste. Following the initial rinse, wash with soap and water.

Disposable Labware: All disposable items that have come into contact with G-5758 (e.g.,

pipette tips, tubes, gloves) should be collected in a designated, labeled hazardous waste

container.

Work Surfaces: Decontaminate work surfaces by wiping with a cloth dampened with an

appropriate solvent, followed by a thorough cleaning with soap and water.
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5. Spill Response:

In the event of a spill, evacuate the immediate area and alert your supervisor and

institutional EHS office.

For small spills of solid G-5758, carefully sweep the material into a labeled waste container,

avoiding dust generation.

For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and collect it in a sealed, labeled container for hazardous waste disposal.

Ensure the area is well-ventilated during cleanup.

Mandatory Visualizations
The following diagrams illustrate key procedural workflows for the safe handling and disposal of

G-5758.
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Preparation

Waste Identification

Disposal Actions

Final Steps

Start: G-5758 Disposal Required

Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

What is the form of G-5758 waste?

Collect in labeled, sealed container for solid chemical waste.

Unused Solid

Collect in labeled, sealed container for liquid chemical waste.

Solution

Collect in designated container for contaminated labware.

Contaminated Disposables

Store waste in designated secure area.

Contact Institutional EHS for pickup and disposal.

Decontaminate work area and equipment.

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of G-5758.
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Initial Response

Spill Assessment

Cleanup Procedure

Finalization

G-5758 Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Institutional EHS

Is the spill solid or liquid?

Carefully sweep solid into a labeled waste container.
Avoid generating dust.

Solid

Absorb liquid with inert material.
Collect in a sealed, labeled waste container.

Liquid

Dispose of waste as hazardous material.

Decontaminate spill area and equipment.

Document the incident as per institutional policy.

End: Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a G-5758 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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